molecular formula C14H18N2O4 B13537569 5-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid

5-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid

Cat. No.: B13537569
M. Wt: 278.30 g/mol
InChI Key: OMSUZKUZWVGJHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Based on related compounds, this molecule is a bicyclic naphthyridine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid substituent. Such compounds are commonly employed as intermediates in pharmaceutical synthesis due to their stability and reactivity .

Key structural features include:

  • Core structure: A 1,5-naphthyridine ring system (a bicyclic scaffold with nitrogen atoms at positions 1 and 5).
  • Substituents: A Boc group at position 5 and a carboxylic acid at position 2.
  • Saturation: Partial hydrogenation (tetrahydro) of the naphthyridine ring, enhancing conformational flexibility.

Properties

Molecular Formula

C14H18N2O4

Molecular Weight

278.30 g/mol

IUPAC Name

5-[(2-methylpropan-2-yl)oxycarbonyl]-7,8-dihydro-6H-1,5-naphthyridine-3-carboxylic acid

InChI

InChI=1S/C14H18N2O4/c1-14(2,3)20-13(19)16-6-4-5-10-11(16)7-9(8-15-10)12(17)18/h7-8H,4-6H2,1-3H3,(H,17,18)

InChI Key

OMSUZKUZWVGJHN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCCC2=C1C=C(C=N2)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid typically involves the reaction of 5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent like tetrahydrofuran (THF) or acetonitrile (MeCN) at ambient temperature .

Industrial Production Methods

In an industrial setting, the production of Boc-protected compounds can be scaled up using flow microreactor systems. These systems allow for continuous production, which is more efficient and sustainable compared to batch processes .

Mechanism of Action

The mechanism of action of 5-(tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid primarily involves the protection and deprotection of amine groups. The Boc group is added to the amine under basic conditions, forming a stable carbamate. The deprotection process involves the cleavage of the Boc group under acidic conditions, releasing the free amine .

Comparison with Similar Compounds

Structural Analogues in Naphthyridine Family

The evidence highlights several structurally related naphthyridine derivatives (Table 1):

Table 1: Comparison of Naphthyridine Derivatives

Compound Name CAS Number Molecular Formula Molecular Weight Key Substituents Price (USD) Storage Conditions
7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid 1245645-20-8 C₁₄H₁₈N₂O₄ 278.30 Boc (position 7), COOH (position 3) Not listed Sealed, dry, RT
tert-Butyl 3-chloro-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate 625099-34-5 C₁₃H₁₇ClN₂O₂ 268.74 Boc (position 6), Cl (position 3) 507/250mg Typically in stock
2-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride 741736-98-1 C₉H₁₂ClF₃N₂ 240.65 CF₃ (position 2), HCl salt 523/1g Not specified

Key Observations :

Positional Isomerism: The Boc group’s placement (positions 5 vs. 7 vs. 6) alters steric and electronic properties.

Functional Group Variation :

  • Carboxylic Acid vs. Chlorine : The target compound’s COOH group (acidic, polar) contrasts with the chloro-substituted analog (CAS 625099-34-5), which is more lipophilic and reactive in cross-coupling reactions .
  • Trifluoromethyl Group : The CF₃-substituted derivative (CAS 741736-98-1) exhibits enhanced metabolic stability and bioavailability due to fluorine’s electronegativity .

Price and Availability : Chlorinated and CF₃-substituted derivatives are more expensive (e.g., USD 507/250mg for the chloro analog), reflecting synthetic complexity or demand in medicinal chemistry .

Non-Naphthyridine Analogs

The pyrazolo-pyridine derivative (CAS 1803610-81-2) in provides a heterocyclic comparison:

  • Core Structure : Pyrazolo[1,5-a]pyridine (a fused bicyclic system with nitrogen atoms).
  • Substituents: Boc-protected aminomethyl and carboxylic acid groups.
  • Molecular Weight : 295.33 g/mol, higher than naphthyridines due to an additional nitrogen and methyl group .

Contrasting Properties :

  • Solubility : The pyrazolo-pyridine’s additional nitrogen may enhance water solubility compared to naphthyridines.
  • Applications : Pyrazolo-pyridines are often used as kinase inhibitors, whereas naphthyridines are prioritized for antiviral or antibacterial agents .

Biological Activity

5-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid, with the CAS number 1393544-49-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on antimicrobial properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C14H18N2O4
  • Molecular Weight : 278.31 g/mol
  • Structure : The compound features a naphthyridine core which is crucial for its biological activity.

Antimicrobial Activity

Research indicates that naphthyridine derivatives exhibit significant antimicrobial properties. A study highlighted the antibacterial and antifungal activities of various naphthyridine derivatives, including those similar to 5-(tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid. Notably:

  • Antibacterial Activity : Compounds related to this structure have shown effectiveness against drug-resistant pathogens. For instance, certain derivatives demonstrated selective and broad-spectrum antibacterial activity against strains like Staphylococcus aureus and Escherichia coli .
  • Antifungal Activity : The same derivatives also exhibited antifungal properties against species such as Candida albicans and Aspergillus niger, making them potential candidates for treating infections where conventional therapies fail .

The mechanism through which these compounds exert their antimicrobial effects often involves the inhibition of bacterial DNA gyrase and topoisomerase IV. These enzymes are crucial for DNA replication and transcription in bacteria. Inhibition leads to cell death or growth arrest .

Case Studies

  • Naphthyridine Derivatives Against MDR-TB :
    • A specific derivative demonstrated potent antitubercular activity against multidrug-resistant strains of Mycobacterium tuberculosis. In vivo studies showed a significant reduction in bacterial load in lung and spleen tissues of infected models .
  • Selective Inhibition of ALK5 :
    • Research identified certain naphthyridine derivatives as selective inhibitors of the transforming growth factor-beta type I receptor (ALK5), with IC50 values in the low nanomolar range (4–6 nM). This inhibition can lead to therapeutic applications in fibrotic diseases and cancer .

Data Table: Summary of Biological Activities

Activity TypeTarget Organisms/EnzymesObserved EffectReference
AntibacterialStaphylococcus aureus, E. coliBroad-spectrum activity; effective against resistant strains
AntifungalCandida albicans, Aspergillus nigerSignificant antifungal activity
AntitubercularMycobacterium tuberculosisPotent activity against MDR strains
Enzyme InhibitionALK5Selective inhibition with low IC50

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.